Cas no 2168024-83-5 (3-(5-methylpiperidin-3-yl)benzoic acid)

3-(5-Methylpiperidin-3-yl)benzoic acid is a versatile intermediate in organic synthesis, characterized by its benzoic acid core substituted with a 5-methylpiperidin-3-yl group. This structure imparts unique steric and electronic properties, making it valuable for pharmaceutical and agrochemical applications. The compound's rigid piperidine ring enhances conformational stability, while the carboxylic acid functionality allows for further derivatization, such as amidation or esterification. Its balanced lipophilicity and polarity contribute to favorable solubility profiles, facilitating its use in drug discovery and material science. The methyl group on the piperidine ring may influence metabolic stability, offering potential advantages in bioactive molecule design. Suitable for research-scale applications, it is typically handled under standard laboratory conditions.
3-(5-methylpiperidin-3-yl)benzoic acid structure
2168024-83-5 structure
Product Name:3-(5-methylpiperidin-3-yl)benzoic acid
CAS No:2168024-83-5
MF:C13H17NO2
MW:219.279583692551
CID:5888387
PubChem ID:165549926
Update Time:2025-07-14

3-(5-methylpiperidin-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(5-methylpiperidin-3-yl)benzoic acid
    • 2168024-83-5
    • EN300-1477286
    • Inchi: 1S/C13H17NO2/c1-9-5-12(8-14-7-9)10-3-2-4-11(6-10)13(15)16/h2-4,6,9,12,14H,5,7-8H2,1H3,(H,15,16)
    • InChI Key: LEEDOYZHIKQSDA-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC(=C1)C1CNCC(C)C1)=O

Computed Properties

  • Exact Mass: 219.125928785g/mol
  • Monoisotopic Mass: 219.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 49.3Ų

3-(5-methylpiperidin-3-yl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1477286-1.0g
3-(5-methylpiperidin-3-yl)benzoic acid
2168024-83-5
1g
$0.0 2023-06-06
Enamine
EN300-1477286-50mg
3-(5-methylpiperidin-3-yl)benzoic acid
2168024-83-5
50mg
$1020.0 2023-09-28
Enamine
EN300-1477286-100mg
3-(5-methylpiperidin-3-yl)benzoic acid
2168024-83-5
100mg
$1068.0 2023-09-28
Enamine
EN300-1477286-250mg
3-(5-methylpiperidin-3-yl)benzoic acid
2168024-83-5
250mg
$1117.0 2023-09-28
Enamine
EN300-1477286-500mg
3-(5-methylpiperidin-3-yl)benzoic acid
2168024-83-5
500mg
$1165.0 2023-09-28
Enamine
EN300-1477286-1000mg
3-(5-methylpiperidin-3-yl)benzoic acid
2168024-83-5
1000mg
$1214.0 2023-09-28
Enamine
EN300-1477286-2500mg
3-(5-methylpiperidin-3-yl)benzoic acid
2168024-83-5
2500mg
$2379.0 2023-09-28
Enamine
EN300-1477286-5000mg
3-(5-methylpiperidin-3-yl)benzoic acid
2168024-83-5
5000mg
$3520.0 2023-09-28
Enamine
EN300-1477286-10000mg
3-(5-methylpiperidin-3-yl)benzoic acid
2168024-83-5
10000mg
$5221.0 2023-09-28

Additional information on 3-(5-methylpiperidin-3-yl)benzoic acid

Introduction to 3-(5-methylpiperidin-3-yl)benzoic acid (CAS No. 2168024-83-5)

3-(5-methylpiperidin-3-yl)benzoic acid, identified by the chemical identifier CAS No. 2168024-83-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The presence of a benzoic acid moiety linked to a piperidine ring with a methyl substituent at the 5-position imparts unique chemical and pharmacological properties, making it a subject of intense study among researchers.

The benzoic acid moiety is well-documented for its role in various biological processes and its utility as an intermediate in the synthesis of pharmaceuticals. Its acidic properties, derived from the carboxyl group, enable interactions with biological targets that are often pH-sensitive. In contrast, the piperidine ring, a six-membered heterocyclic structure containing nitrogen, is frequently incorporated into bioactive molecules due to its ability to modulate pharmacokinetic profiles and enhance binding affinity to biological receptors. The specific substitution pattern, particularly the 5-methylpiperidin-3-yl group, further tailors the compound's pharmacological behavior, influencing its solubility, metabolic stability, and target specificity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-(5-methylpiperidin-3-yl)benzoic acid and biological targets. Studies have demonstrated that this compound exhibits promising binding affinities with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for therapeutic applications in conditions such as arthritis and autoimmune disorders. The methyl group at the 5-position of the piperidine ring appears to play a crucial role in optimizing these interactions, enhancing both potency and selectivity.

In vitro studies have revealed that 3-(5-methylpiperidin-3-yl)benzoic acid demonstrates significant inhibitory activity against certain enzymes implicated in cancer progression. The benzoic acid moiety interacts with key residues in the active sites of these enzymes, disrupting their catalytic activity. Preliminary data suggest that this compound may serve as a lead molecule for the development of novel anticancer agents. Furthermore, its structural features allow for modifications that could improve its pharmacological profile, such as solubility and bioavailability.

The synthesis of 3-(5-methylpiperidin-3-yl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. These techniques not only enhance synthetic efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent pharmaceutical standards.

The pharmacokinetic properties of 3-(5-methylpiperidin-3-yl)benzoic acid are another area of active investigation. Research indicates that this compound exhibits moderate oral bioavailability and undergoes extensive metabolism in vivo. Understanding these metabolic pathways is crucial for optimizing dosing regimens and minimizing potential side effects. Advances in metabolomics have enabled researchers to identify key enzymatic pathways involved in the biotransformation of this compound, providing valuable insights for drug design and development.

Future directions in the study of 3-(5-methylpiperidin-3-yl)benzoic acid include exploring its potential as a prodrug or co-administered with other therapeutic agents to enhance efficacy. Additionally, investigating its role in combination therapies may uncover synergistic effects that could be beneficial in treating complex diseases. The growing interest in structure-based drug design underscores the importance of compounds like 3-(5-methylpiperidin-3-yl)benzoic acid, which offer unique structural motifs for targeting diverse biological pathways.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 3-(5-methylpiperidin-3-yl)benzoic acid. These computational tools predict molecular properties and interactions with high accuracy, enabling researchers to prioritize compounds for experimental validation. Such innovations are transforming pharmaceutical research by reducing time-to-market for new therapeutics while maintaining high standards of safety and efficacy.

In conclusion,3-(5-methylpiperidin-3-yl)benzoic acid (CAS No. 2168024-83-5) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of pharmacological properties makes it a valuable asset in medicinal chemistry research. As scientific understanding continues to evolve,this compound holds promise for addressing unmet medical needs through innovative therapeutic strategies.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.